Cas no 1369146-48-4 (2-(3-methylfuran-2-yl)ethan-1-amine)

• Product Name: 2-(3-methylfuran-2-yl)ethan-1-amine
• CAS No: 1369146-48-4
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 5906709
• PubChem ID: 82418851
• Update Time: 2025-05-20

2-(3-methylfuran-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylfuran-2-yl)ethan-1-amine
• EN300-1854553
• 1369146-48-4

• Inchi： 1S/C7H11NO/c1-6-3-5-9-7(6)2-4-8/h3,5H,2,4,8H2,1H3
• InChI Key： ZTUVFMZYIIRWQW-UHFFFAOYSA-N
• SMILES： O1C=CC(C)=C1CCN

Computed Properties

• Exact Mass: 125.084063974g/mol
• Monoisotopic Mass: 125.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 39.2Ų

Additional information on 2-(3-methylfuran-2-yl)ethan-1-amine

Comprehensive Overview of 2-(3-methylfuran-2-yl)ethan-1-amine (CAS No. 1369146-48-4): Properties, Applications, and Industry Trends

2-(3-methylfuran-2-yl)ethan-1-amine (CAS No. 1369146-48-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This furan-derived amine exhibits a molecular formula of C₇H₁₁NO and a molecular weight of 125.17 g/mol. The compound's 3-methylfuran moiety coupled with an ethylamine side chain makes it a versatile building block for synthesizing more complex molecules. Recent studies highlight its potential as a precursor in the development of bioactive compounds, particularly in neurological and metabolic research applications.

In the context of current scientific trends, researchers are particularly interested in furan-based amines like 2-(3-methylfuran-2-yl)ethan-1-amine due to their potential applications in drug discovery. The compound's structural similarity to naturally occurring bioactive molecules makes it valuable for designing new therapeutic agents. Pharmaceutical companies are exploring its use in developing medications targeting neurological disorders, given the furan ring's ability to interact with certain neurotransmitter systems. Additionally, the agrochemical industry has shown interest in similar compounds for developing new generation pesticides with improved environmental profiles.

The synthesis and characterization of CAS 1369146-48-4 have been subjects of multiple recent publications. Advanced analytical techniques including NMR spectroscopy, mass spectrometry, and HPLC have been employed to verify its purity and structural integrity. These quality control measures are crucial as the compound gains traction in commercial applications. Industry reports suggest growing demand for high-purity 2-(3-methylfuran-2-yl)ethan-1-amine, particularly from contract research organizations and academic laboratories engaged in medicinal chemistry projects.

From a regulatory perspective, 2-(3-methylfuran-2-yl)ethan-1-amine is not currently classified as hazardous under major chemical inventories. However, proper handling procedures should always be followed when working with any chemical substance. The compound's stability profile makes it suitable for standard laboratory storage conditions, though protection from light and moisture is recommended for long-term preservation. These practical considerations are frequently searched by laboratory technicians and research chemists working with this material.

Emerging applications for furan-amine derivatives continue to drive interest in this compound class. Recent patent literature reveals innovative uses of 2-(3-methylfuran-2-yl)ethan-1-amine in material science, particularly in the development of specialty polymers and functional materials. The compound's ability to participate in various chemical reactions, including amidation, acylation, and condensation reactions, makes it valuable for creating novel materials with tailored properties. This versatility answers many researchers' questions about the compound's potential beyond pharmaceutical applications.

Market analysts project steady growth in the demand for CAS 1369146-48-4 over the coming years, driven by expanding research in life sciences and material chemistry. The compound's relatively straightforward synthesis pathway contributes to its commercial viability, though challenges remain in scaling up production while maintaining high purity standards. These manufacturing considerations are particularly relevant to chemical suppliers and process chemists searching for information about this compound's industrial potential.

Environmental and safety assessments of 2-(3-methylfuran-2-yl)ethan-1-amine indicate favorable profiles compared to many traditional amine compounds. The furan ring's biodegradability characteristics contribute to reduced environmental persistence, addressing growing concerns about sustainable chemistry practices. These ecological aspects resonate with current industry trends toward greener chemical solutions and frequently appear in search queries related to environmentally friendly research chemicals.

For researchers considering working with 2-(3-methylfuran-2-yl)ethan-1-amine, numerous analytical methods have been validated for its identification and quantification. Standard protocols include reverse-phase HPLC with UV detection and GC-MS analysis, which provide reliable results for quality control purposes. These methodological details are commonly sought after by analytical chemists and quality assurance professionals entering this research area.

The future research directions for CAS 1369146-48-4 appear promising, with several academic groups investigating its potential as a scaffold for drug discovery. Computational chemistry studies suggest interesting interactions with various biological targets, particularly in the realm of neurological research. These computational predictions align with current pharmaceutical industry priorities and frequently appear in literature searches related to novel CNS-active compounds.

In summary, 2-(3-methylfuran-2-yl)ethan-1-amine represents an interesting case study in how relatively simple heterocyclic compounds can find diverse applications across multiple scientific disciplines. Its combination of synthetic accessibility, structural versatility, and favorable physicochemical properties positions it as a valuable tool for researchers in both academic and industrial settings. As scientific understanding of furan-based compounds continues to evolve, the importance of this specific amine derivative will likely grow in parallel with emerging technologies and research paradigms.